Cas no 2549036-54-4 (4-(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-5-fluoropyrimidine)

• Product Name: 4-(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-5-fluoropyrimidine
• CAS No: 2549036-54-4
• MF: C₁₆H₁₇F₂N₅O
• MW: 333.335889577866
• CID: 5314689
• PubChem ID: 154853531
• Update Time: 2025-08-05

4-(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Fluoro-4-pyrimidinyl)-3a-[[(5-fluoro-2-pyrimidinyl)oxy]methyl]octahydrocyclopenta[c]pyrrole
• F6787-0762
• 2549036-54-4
• AKOS040729348
• 4-(3a-{[(5-fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-5-fluoropyrimidine
• 4-(3a-{[(5-Fluoropyrimidin-2-yl)oxy]methyl}-octahydrocyclopenta[c]pyrrol-2-yl)-5-fluoropyrimidine

• Inchi： 1S/C16H17F2N5O/c17-12-4-20-15(21-5-12)24-9-16-3-1-2-11(16)7-23(8-16)14-13(18)6-19-10-22-14/h4-6,10-11H,1-3,7-9H2
• InChI Key： FJSDXRBVOJNJLH-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1N1CC2CCCC2(COC2N=CC(=CN=2)F)C1

Computed Properties

• Exact Mass: 333.14011651g/mol
• Monoisotopic Mass: 333.14011651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.2±55.0 °C(Predicted)
• pka: 6.37±0.27(Predicted)